1H-Imidazo[4,5-b]pyridine, 2-(phenylmethyl)-

• IUPAC Name: 2-benzyl-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C13H11N3/c1-2-5-10(6-3-1)9-12-15-11-7-4-8-14-13(11)16-12/h1-8H,9H2,(H,14,15,16)
• InChI Key: UBSQHSGJCFQAAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC3=C(N2)C=CC=N3
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID80481858
• Molecular Weight: 209.25 g/mol
• CAS No.: 2654-12-8

Description

1H-Imidazo[4,5-b]pyridine, 2-(phenylmethyl)- is a type of imidazopyridine, which is a class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond. The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance.

Synthesis Analysis

The synthesis of 1H-Imidazo[4,5-b]pyridine, 2-(phenylmethyl)- has been performed by Mladenova, who reacted methyl 4-((benzyloxy)methyl)tetrahydrofuran-2-carbimidate hydrochloride– cis or trans with 2,3-diaminopyridine in MeOH, resulting in the corresponding 1H-imidazo[4,5-b]pyridine 40, cis or trans in a yield of 40%.

Molecular Structure Analysis

The molecular structure of 1H-Imidazo[4,5-b]pyridine, 2-(phenylmethyl)- is characterized by an imidazole ring fused with a pyridine moiety. This structure is also available as a 2d Mol file.

Chemical Reactions Analysis

The functionalization of the imidazopyridine scaffold has been considered as one of the most efficient strategies for the construction of imidazo[4,5-b]pyridine derivatives. For instance, a methylene group in a substituent at one of the exocyclic nitrogen atoms can be oxidized, and subsequent cyclization in the presence of sulfuryl chloride leads to imidazopyridine if the second NH2 group is free.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1H-Imidazo[4,5-b]pyridine, 2-(phenylmethyl)- can be determined using various spectroscopic techniques. For instance, the 1H NMR (500 MHz, DMSO-d6) of a related compound yielded a spectrum with peaks at δ 8.41 (d, 1H, J = 2.0 Hz), 8.02 (d, 1H, J = 1.0 Hz), 7.36 (s, 1H), 7.35 (s, 1H), 6.79 (t.1H).

Mechanism of Action

The imidazopyridines are known to play a crucial role in numerous disease conditions. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc. For instance, they have been discovered to have bioactivity as GABA A receptor positive allosteric modulators.

Future Directions

The future directions for the study of 1H-Imidazo[4,5-b]pyridine, 2-(phenylmethyl)- and related compounds could involve further exploration of their potential therapeutic significance, particularly in relation to their ability to influence various cellular pathways. Additionally, new preparative methods for the synthesis of imidazopyridines using various catalysts could be developed.